N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C15H12N6O4/c22-12(8-21-9-3-1-2-4-10(9)25-15(21)24)17-7-11-18-19-13-14(23)16-5-6-20(11)13/h1-6H,7-8H2,(H,16,23)(H,17,22)
• InChI Key: FGOAGLFMGSVXJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCC3=NN=C4N3C=CNC4=O
• Molecular Formula: C15H12N6O4
• Molecular Weight: 340.29 g/mol

Description

N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C15H12N6O4 and its molecular weight is 340.299. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Compounds synthesized from related chemical classes have demonstrated significant antimicrobial and antifungal activities. For instance, novel pyrazoline and pyrazole derivatives have shown effectiveness against a range of Gram-negative and Gram-positive bacteria, as well as yeast-like fungi, indicating a potential for the development of new antimicrobial agents (S. Y. Hassan, 2013).

Anticancer Activities

Further research into antipyrine-based heterocycles has revealed that certain derivatives possess anticancer properties, highlighting the potential for these compounds in cancer therapy (S. Riyadh, N. A. Kheder, Ahlam M. Asiry, 2013). This area of research is particularly promising for the development of novel anticancer drugs.

Synthesis Methodologies

The synthesis of related compounds involves various innovative methodologies that offer a broad range of applications in medicinal chemistry. For example, one-pot multicomponent synthesis approaches have been developed, providing efficient routes to a diverse array of heterocyclic compounds with potential biological activities (B. Thirupaiah, R. R. Vedula, 2014).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity, demonstrating significant potential in this area (K. Chkirate et al., 2019). These findings suggest that related compounds could be explored for their antioxidant properties, contributing to the development of new antioxidant agents.